2-[(9-fluoro-3,4,5,10-tetrahydro-1H-azepino[3,4-b]indol-2-yl)methyl]-5-hydroxypyran-4-one
Catalog No.
S7178720
CAS No.
M.F
C18H17FN2O3
M. Wt
328.3 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![2-[(9-fluoro-3,4,5,10-tetrahydro-1H-azepino[3,4-b]...](/img/structure-2d/800/S7178720.png)
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Product Name
2-[(9-fluoro-3,4,5,10-tetrahydro-1H-azepino[3,4-b]indol-2-yl)methyl]-5-hydroxypyran-4-one
IUPAC Name
2-[(9-fluoro-3,4,5,10-tetrahydro-1H-azepino[3,4-b]indol-2-yl)methyl]-5-hydroxypyran-4-one
Molecular Formula
C18H17FN2O3
Molecular Weight
328.3 g/mol
InChI
InChI=1S/C18H17FN2O3/c19-14-5-1-3-13-12-4-2-6-21(9-15(12)20-18(13)14)8-11-7-16(22)17(23)10-24-11/h1,3,5,7,10,20,23H,2,4,6,8-9H2
InChI Key
QECMFYZUUJACCT-UHFFFAOYSA-N
Canonical SMILES
C1CC2=C(CN(C1)CC3=CC(=O)C(=CO3)O)NC4=C2C=CC=C4F
XLogP3
2
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
2
Exact Mass
328.12232057 g/mol
Monoisotopic Mass
328.12232057 g/mol
Heavy Atom Count
24
Dates
Last modified: 08-26-2023
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